N,N,N-trimethyl-N/'-cholesteryl amidoethyl ammonium
N,N,N-trimethyl-N/'-cholesteryl amidoethyl ammonium
Brand Name:
Vulcanchem
CAS No.:
144108-31-6
VCID:
VC0126550
InChI:
InChI=1S/C33H58N2O.HI/c1-23(2)10-9-11-24(3)28-14-15-29-27-13-12-26-22-25(31(36)34-20-21-35(6,7)8)16-18-32(26,4)30(27)17-19-33(28,29)5;/h12,23-25,27-30H,9-11,13-22H2,1-8H3;1H/t24-,25+,27?,28-,29?,30?,32+,33-;/m1./s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(=O)NCC[N+](C)(C)C)C)C.[I-]
Molecular Formula:
C33H59IN2O
Molecular Weight:
626.7 g/mol
N,N,N-trimethyl-N/'-cholesteryl amidoethyl ammonium
CAS No.: 144108-31-6
Main Products
VCID: VC0126550
Molecular Formula: C33H59IN2O
Molecular Weight: 626.7 g/mol
CAS No. | 144108-31-6 |
---|---|
Product Name | N,N,N-trimethyl-N/'-cholesteryl amidoethyl ammonium |
Molecular Formula | C33H59IN2O |
Molecular Weight | 626.7 g/mol |
IUPAC Name | 2-[[(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carbonyl]amino]ethyl-trimethylazanium;iodide |
Standard InChI | InChI=1S/C33H58N2O.HI/c1-23(2)10-9-11-24(3)28-14-15-29-27-13-12-26-22-25(31(36)34-20-21-35(6,7)8)16-18-32(26,4)30(27)17-19-33(28,29)5;/h12,23-25,27-30H,9-11,13-22H2,1-8H3;1H/t24-,25+,27?,28-,29?,30?,32+,33-;/m1./s1 |
Standard InChIKey | DHSXKGQVDZYBPG-MHCSTSKJSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)C(=O)NCC[N+](C)(C)C)C)C.[I-] |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(=O)NCC[N+](C)(C)C)C)C.[I-] |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(=O)NCC[N+](C)(C)C)C)C.[I-] |
Synonyms | cholesteryl-3beta-carboxyamidoethylene-trimethylammonium iodide N,N,N-trimethyl-N'-cholesteryl amidoethyl ammonium N,N,N-trimethyl-N'-cholesteryl amidoethyl ammonium iodide TMC-AEA |
PubChem Compound | 132602 |
Last Modified | Nov 11 2021 |
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